N-(2-(cyclohex-1-en-1-yl)ethyl)-2-(1-(phenylsulfonyl)piperidin-2-yl)acetamide

• IUPAC Name: 2-[1-(benzenesulfonyl)piperidin-2-yl]-N-[2-(cyclohexen-1-yl)ethyl]acetamide
• InChI: InChI=1S/C21H30N2O3S/c24-21(22-15-14-18-9-3-1-4-10-18)17-19-11-7-8-16-23(19)27(25,26)20-12-5-2-6-13-20/h2,5-6,9,12-13,19H,1,3-4,7-8,10-11,14-17H2,(H,22,24)
• InChI Key: AYHVIQAHNJQPFV-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(=CC1)CCNC(=O)CC2CCCCN2S(=O)(=O)C3=CC=CC=C3
• Molecular Formula: C21H30N2O3S
• Molecular Weight: 390.5 g/mol

Description

N-(2-(cyclohex-1-en-1-yl)ethyl)-2-(1-(phenylsulfonyl)piperidin-2-yl)acetamide is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is also known as CHEEPA and has been shown to have a wide range of biochemical and physiological effects.

Scientific Research Applications

Neuroimaging and Radioligand Development

N-(2-(4-(2-Methoxy-phenyl)-1-piperazin-1-yl)ethyl)-N-(2-pyridyl) cyclohexanecarboxamide (WAY-100635), a compound related to the specified chemical structure, is identified for its application in neuroimaging, particularly using positron emission tomography (PET) to study 5-HT1A receptors in the human brain. This compound, labeled with carbon-11, serves as a promising radioligand that enhances signal contrast in PET studies, potentially allowing for the development of a biomathematical model for brain radioactivity uptake in receptor-binding studies (Osman et al., 1996).

Environmental and Occupational Health

Research into cyclohexanone, a component related to the cyclohexyl structure in the given chemical, highlights its significance in environmental and occupational health. A study assessing the neurotoxic effects of acetone, methyl ethyl ketone (MEK), and cyclohexanone on workers suggests a need to re-evaluate industry environmental standards to mitigate exposure risks (Mitran et al., 1997).

Analytical Toxicology

In the realm of analytical toxicology, compounds structurally related to N-(2-(cyclohex-1-en-1-yl)ethyl)-2-(1-(phenylsulfonyl)piperidin-2-yl)acetamide have been the subject of various studies, including the identification and quantification of novel psychoactive substances (NPS). For instance, analysis of MT-45, a designer opioid, in human whole blood showcases the evolving landscape of drug abuse and the importance of developing reliable analytical methods to detect such substances (Papsun et al., 2016).

Pharmacokinetic Studies

Pharmacokinetic studies have also been conducted on similar compounds to understand their metabolism and effects within the human body. For example, research into the metabolic fate of irinotecan, which shares a piperidine structure, has provided insights into how glucuronidation affects the drug's concentration, impacting treatment-related diarrhea in patients. This illustrates the broader implications of understanding the metabolic pathways of complex molecules (Gupta et al., 1994).